2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid

• CAS No.: 115201-19-9
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.165
• IUPAC Name: 2-(6-fluoro-1H-benzimidazol-2-yl)acetic acid
• InChI: InChI=1S/C9H7FN2O2/c10-5-1-2-6-7(3-5)12-8(11-6)4-9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key: KEMSPIHVDXOQHW-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1F)NC(=N2)CC(=O)O
• Synonyms: 1H-Benzimidazole-2-aceticacid,5-fluoro-(9CI)

Description

2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid is a compound that belongs to the class of benzimidazole derivatives. Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry. The presence of a fluorine atom in the structure enhances its chemical stability and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid typically involves the following steps:

Formation of the benzimidazole core: This can be achieved by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Introduction of the fluorine atom: The fluorination can be carried out using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under mild conditions.

Industrial Production Methods

Industrial production of 2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid may involve optimized versions of the above synthetic routes, with a focus on cost-effectiveness, yield, and scalability. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzimidazole derivatives.

Scientific Research Applications

2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, antiviral, and anticancer activities.

Industry: Used in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom enhances its binding affinity and selectivity, leading to more potent biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

2-(1H-benzo[d]imidazol-2-yl)acetic acid: Lacks the fluorine atom, resulting in different biological activity and stability.

5-Fluoro-2-methyl-1H-benzo[d]imidazole: Contains a methyl group instead of the acetic acid moiety, leading to different chemical properties.

Uniqueness

2-(5-Fluoro-1H-benzo[d]imidazol-2-yl)acetic acid is unique due to the presence of both the fluorine atom and the acetic acid moiety, which confer enhanced stability, biological activity, and versatility in chemical reactions.